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Experimental Evidence for Dendrobine's Activity

While quantitative receptor binding data is scarce, recent studies provide evidence of the activity of

dendrobine (a key component of Dendrobium extracts) and its mixtures through specific signaling

pathways. The table below summarizes the experimental findings from the available literature.

Compound/Extract Biological Context Key Findings
Signaling Pathway /
Molecular Target Identified

Dendrobine [1] In vitro model of

Endoplasmic
Reticulum Stress

(ERS) in Human
Umbilical Vein

Endothelial Cells
(HUVECs)

Promoted cell

proliferation,
inhibited apoptosis

induced by
tunicamycin [1].

Upregulated miR-381-3p,

leading to inhibition of ERS-
induced apoptosis mediated

by caspase-4 [1].

Dendrobium
Mixture (DMix) [2]

In vivo model of
Diabetic Nephropathy

in db/db mice

Improved kidney
function, reduced

blood glucose and
lipids, alleviated

renal fibrosis [2].

Inhibited the TGF-β1/Smads
pathway (reduced protein and

mRNA expression of TGF-β1
and α-SMA, inhibited

Smad2/Smad3
phosphorylation) [2].
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Detailed Experimental Protocols

Here is a closer look at the methodologies used in the studies that uncovered these mechanisms.

1. Study on Dendrobine and Endoplasmic Reticulum Stress (ERS) [1]

Cell Model: Used Human Umbilical Vein Endothelial Cells (HUVECs).

ERS Induction: Treated cells with tunicamycin (TM), a known inducer of ERS, to establish the
disease model.

Treatment: Cells were pre-treated with various concentrations of dendrobine before TM exposure.
Key Assays:

Cell Proliferation: Measured using a Cell Counting Kit-8 (CCK-8) assay and
bromodeoxyuridine (BrdU) staining.

Apoptosis: Assessed using TUNEL assay and flow cytometry.
Western Blot Analysis: Used to detect protein expression levels of ERS markers (GRP78,

IRE1, caspase-4, CHOP, and caspase-3).
RT-qPCR: Used to measure the expression levels of miR-381-3p and caspase-4 mRNA.

Mechanism Validation: The role of miR-381-3p was confirmed by blocking its expression, which
significantly reduced the protective effects of dendrobine.

2. Study on Dendrobium Mixture (DMix) and Diabetic Nephropathy [2]

Animal Model: Used db/db mice as a model for type 2 diabetes and diabetic nephropathy, with db/m
mice as healthy controls.

Treatment: Mice were administered DMix (or gliquidone as a positive control) via continuous gavage
for 8 weeks.

Physiological Measurements: Tracked body weight, kidney weight, fasting blood glucose, blood
lipid levels, and 24-hour urinary albumin excretion rate (UAER).

Renal Function: Measured blood urea nitrogen (BUN) and serum creatinine (Scr) levels.
Histological Analysis: Kidney tissues were examined using HE, PAS, and Masson staining to

observe pathological changes and fibrosis.
Molecular Analysis:

RT-qPCR & Immunohistochemistry: Detected mRNA and protein expression levels of TGF-
β1 and α-SMA in renal tissues.

Western Blot: Measured expression levels of TGF-β1, Smad2, p-Smad2, Smad3, p-Smad3,
and α-SMA.

Visualizing the Signaling Pathways
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Based on the experimental data, the following diagrams illustrate the key signaling pathways investigated in

these studies.

1. Dendrobine's Anti-Apoptotic Mechanism

Dendrobine Inhibits ERS-Induced Apoptosis (32 chars)
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2. Dendrobium Mixture's Anti-Fibrotic Mechanism
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DMix Alleviates Renal Fibrosis in DN (35 chars)
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1. Dendrobine suppresses endoplasmic reticulum stress ... [pmc.ncbi.nlm.nih.gov]

2. Dendrobium Mixture Ameliorates Diabetic Nephropathy in ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [dendrobane receptor binding affinity compared to reference

compounds]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b623266#dendrobane-receptor-binding-affinity-compared-to-

reference-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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